Decahydroisoquinoline hydrochloride
Overview
Description
Decahydroisoquinoline hydrochloride is a chemical compound with the formula C9H18ClN . It is a nitrogen-containing heterocycle .
Synthesis Analysis
The synthesis of Decahydroisoquinoline hydrochloride involves several steps. An improved synthesis of the decahydroisoquinoline fragment was developed by Hipert and co-workers at Hoffmann–La Roche which decreased the number of steps to 3 and increased the yield to 46% . The process begins with L-phenylalanine, followed by Pictet–Spengler cyclization using highly concentrated HCl in formaldehyde .Molecular Structure Analysis
The molecular formula of Decahydroisoquinoline hydrochloride is C9H18ClN . The molecular weight is 175.699 Da . The structure of Decahydroisoquinoline hydrochloride is also available as a 2D Mol file .Chemical Reactions Analysis
Decahydroisoquinoline can be formed by the hydrogenation of isoquinoline or tetrahydroisoquinoline . A novel photocatalytic route based on N-substituted auxiliaries facilitated the conversion of tetrahydroisoquinolines into the corresponding isoquinolines .Physical And Chemical Properties Analysis
Decahydroisoquinoline hydrochloride is a chemical compound with the formula C9H18ClN . The molecular weight is 175.699 Da . More detailed physical and chemical properties were not found in the retrieved sources.Scientific Research Applications
Relaxation Dynamics and Glass Transition Studies
Decahydroisoquinoline hydrochloride has been used in the study of relaxation dynamics of glass-forming substances . The research focuses on the molecular origin of the secondary relaxation and its role in the molecular mechanism that gives rise to the primary (α) relaxation and glass transition . This is important for understanding the liquid-glass transition, which has numerous practical applications .
Phase Transitions and Dielectric Properties
This compound has been used in studies related to phase transitions and dielectric properties . Broadband dielectric measurements were carried out at isobaric and isothermal conditions up to 1.75GPa for reconsidering the relaxation dynamics of decahydroisoquinoline .
Chemical Dynamics and Reaction Dynamics
Decahydroisoquinoline hydrochloride has been used in the study of chemical dynamics and reaction dynamics . These studies are crucial for understanding the behavior of molecules and their interactions.
Nuclear Magnetic Resonance Spectroscopy
This compound has been used in nuclear magnetic resonance spectroscopy studies . This technique is used to determine the physical and chemical properties of atoms or the molecules in which they are contained.
Drug Discovery and Medicinal Chemistry
Decahydroisoquinoline hydrochloride is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry . It has versatile applications in the fields of industrial and synthetic organic chemistry .
Opioid Research
Some decahydroisoquinoline derivatives have shown affinities for the opioid receptor, especially with some of the compounds showing κ selectivity . This is unprecedented in opioid research and could lead to the development of new therapeutic agents .
Safety and Hazards
Mechanism of Action
Target of Action
Decahydroisoquinoline hydrochloride is a nitrogen-containing heterocycle . It’s the saturated form of isoquinoline and can be formed by the hydrogenation of isoquinoline or tetrahydroisoquinoline . The compound has been identified as an Ebola invasion inhibitor, acting on an EBOV-GP target spot .
Mode of Action
It’s known that the trans-fused decahydroisoquinoline derivatives without a phenol ring bind to the opioid receptor in the micromolar order . Both the amide side chain and the nitrogen substituted by the cyclopropylmethyl group are indispensable moieties for eliciting the κ selectivity .
Biochemical Pathways
It’s known that the compound occurs naturally in some alkaloids, including gephyrotoxins and pumiliotoxin c which are found in amphibian skins . These alkaloids are known to interact with various biochemical pathways.
Pharmacokinetics
The compound’s molecular weight of 1392380 g·mol −1 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol generally have better absorption and distribution in the body.
Result of Action
It’s known that the compound has relatively strong biological activity and relatively good selectivity . It can be applied as an EBOV-GP inhibitor and applied to the preparation of related medicines for treating Ebola diseases and the like .
Action Environment
It’s known that the compound is stable under standard conditions (at 25 °c [77 °f], 100 kpa) .
properties
IUPAC Name |
1,2,3,4,4a,5,6,7,8,8a-decahydroisoquinoline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N.ClH/c1-2-4-9-7-10-6-5-8(9)3-1;/h8-10H,1-7H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YULZDKXLDMJNJV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2CNCCC2C1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Decahydroisoquinoline hydrochloride | |
CAS RN |
90949-02-3 |
Source
|
| Record name | decahydroisoquinoline hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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